N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H15N3O3S/c1-22-14-4-3-12(9-15(14)23-2)19-16(21)13-10-24-17(20-13)11-5-7-18-8-6-11/h3-10H,1-2H3,(H,19,21)
• InChI Key: UHQNMXWIPSEDSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CSC(=N2)C3=CC=NC=C3)OC
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide, also known as DPTC, is a synthetic compound that belongs to the thiazole family. It is widely used in scientific research applications due to its unique properties and potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide is not fully understood. However, it has been suggested that N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide exerts its therapeutic effects by inhibiting various enzymes and signaling pathways involved in disease progression. N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide has been shown to possess various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide has also been shown to possess anti-inflammatory properties by reducing the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide has been shown to possess anti-microbial properties by inhibiting the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide in lab experiments is its unique properties and potential therapeutic benefits. It is also relatively easy to synthesize and purify N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide. However, one of the limitations of using N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide in lab experiments is its potential toxicity and side effects. Therefore, it is important to use appropriate safety measures and protocols when working with N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide.

Future Directions

There are many potential future directions for the study of N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide. One possible direction is to further investigate its potential therapeutic benefits in various diseases such as cancer, inflammatory diseases, and infectious diseases. Another direction is to study the structure-activity relationship of N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide and its analogs to identify more potent and selective compounds. Additionally, the development of novel drug delivery systems for N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide could enhance its therapeutic efficacy and reduce its potential toxicity.
In conclusion, N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide is a synthetic compound that possesses unique properties and potential therapeutic benefits. It has been extensively studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions of N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide have been discussed in this paper. Further studies are needed to fully understand the potential of N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide as a therapeutic agent.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide involves the reaction of 3,4-dimethoxybenzaldehyde with 2-pyridinecarboxaldehyde in the presence of thiosemicarbazide and glacial acetic acid. The resulting product is then purified through recrystallization to obtain pure N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide has been extensively studied for its potential therapeutic benefits in various diseases. It has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. N-(3,4-dimethoxyphenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide has also been studied for its potential use as a diagnostic tool for various diseases.